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Compound of Interest

Compound Name: UAA crosslinker 1 hydrochloride

Cat. No.: B2730870 Get Quote

For Immediate Reference: UAA crosslinker 1 hydrochloride is classified as a self-reactive

substance that may cause a fire upon heating.[1] Disposal requires adherence to specific

protocols to mitigate risks associated with its azide group and reactivity. This guide provides

essential safety and logistical information for researchers, scientists, and drug development

professionals.

Proper disposal of UAA crosslinker 1 hydrochloride is critical to ensure laboratory safety and

environmental compliance. This protocol outlines the necessary steps for handling and

disposing of this reagent, emphasizing the hazards associated with its chemical properties.

Summary of Key Safety Data
The following table summarizes essential quantitative and qualitative safety information for

UAA crosslinker 1 hydrochloride.
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Property Value Source

Chemical Formula C9H18ClN5O4 MedChemExpress SDS[1]

Molecular Weight 295.72 g/mol MedChemExpress SDS[1]

CAS Number 1994331-17-7 MedChemExpress SDS[1]

GHS Hazard Class
Self-reactive substances and

mixtures
MedChemExpress SDS[1]

Hazard Statement
H242: Heating may cause a

fire.
MedChemExpress SDS[1]

Experimental Protocol: Step-by-Step Disposal
Procedure
This procedure is designed to be conducted by trained personnel within a controlled laboratory

setting.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a flame-retardant lab coat, safety goggles, and

chemical-resistant gloves (nitrile or neoprene are recommended).

2. Waste Segregation and Collection:

Solid Waste: Collect unadulterated UAA crosslinker 1 hydrochloride powder in a

dedicated, clearly labeled waste container.

Liquid Waste: Collect solutions containing UAA crosslinker 1 hydrochloride in a separate,

labeled container.

Contaminated Materials: Any materials (e.g., pipette tips, weighing paper, gloves) that come

into contact with the crosslinker should be collected in a designated, sealed waste bag.

Labeling: All waste containers must be clearly labeled as "Hazardous Waste: UAA
crosslinker 1 hydrochloride (Self-Reactive, Azide Compound)" and include the date of
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accumulation.

3. In-Lab Neutralization (for dilute solutions, if institutional policy allows):

Warning: Azide compounds can form highly explosive metal azides and toxic hydrazoic acid.

[2][3] This step should only be performed if you have the appropriate training and your

institution's safety office has approved the procedure.

For dilute aqueous solutions (<5%), a chemical deactivation can be performed by reacting

with nitrous acid.[4] This procedure must be carried out in a chemical fume hood.[4]

A detailed, peer-reviewed protocol for the neutralization of azides should be consulted and

followed precisely.

4. Storage of Waste:

Store waste containers in a cool, dry, well-ventilated area away from heat sources, open

flames, and incompatible materials such as strong acids and oxidizing agents.[1][5]

Do not use metal containers or spatulas to handle azide-containing waste to prevent the

formation of explosive metal azides.[3]

5. Final Disposal:

All waste containing UAA crosslinker 1 hydrochloride must be disposed of through your

institution's hazardous waste management program.[1]

Do not pour any solution containing this compound down the drain, as this can lead to the

formation of explosive metal azides in the plumbing.[2][4][6]

Complete all necessary hazardous waste disposal forms as required by your institution and

local regulations.
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UAA Crosslinker 1 Hydrochloride Disposal Workflow
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Caption: Workflow for the safe disposal of UAA crosslinker 1 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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